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Compound of Interest

Compound Name: Furfuryl hexanoate

Cat. No.: B1593814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Furfuryl hexanoate (CAS 39252-02-3) is an ester recognized for its characteristic fruity and

green aroma, leading to its prevalent use in the flavor and fragrance industries.[1][2] This

technical guide provides an in-depth overview of its physicochemical properties, synthesis,

analytical methodologies, and known biological fate. While primarily utilized for its sensory

characteristics, its metabolic pathway, involving hydrolysis to furfuryl alcohol and hexanoic acid,

warrants consideration for its potential biological implications.[3] This document aims to

consolidate the current scientific knowledge on furfuryl hexanoate to support research and

development activities.

Physicochemical Properties
Furfuryl hexanoate is a colorless to pale yellow liquid.[1] A summary of its key

physicochemical properties is presented in Table 1 for easy reference.

Table 1: Physicochemical Properties of Furfuryl Hexanoate
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Property Value Reference(s)

CAS Number 39252-02-3 [1][3]

Molecular Formula C11H16O3 [1][3][4][5][6]

Molecular Weight 196.24 g/mol [2][3][4][5]

Appearance Colorless to pale yellow liquid [1]

Odor Profile
Fruity, green, sweet, waxy,

pineapple
[2]

Boiling Point

149-150 °C @ 50 mmHg224-

253 °C (estimated at standard

pressure)

[2][3][7]

Density 1.003 - 1.014 g/mL at 25 °C [3][8]

Refractive Index 1.452 - 1.459 at 20 °C [3][7][8]

Flash Point 107.22 °C (225 °F) [3]

Solubility
Practically insoluble in water;

soluble in ethanol
[7]

XLogP3-AA 2.6 [2][4]

Synthesis and Purification
The synthesis of furfuryl hexanoate is primarily achieved through two main routes: direct

esterification and transesterification.

Experimental Protocol: Direct Esterification
Direct esterification involves the reaction of furfuryl alcohol with hexanoic acid in the presence

of an acid catalyst.

Objective: To synthesize furfuryl hexanoate from furfuryl alcohol and hexanoic acid.

Materials:
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Furfuryl alcohol

Hexanoic acid

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Solvent for azeotropic distillation (e.g., toluene)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Separatory funnel

Rotary evaporator

Methodology:

To a round-bottom flask, add equimolar amounts of furfuryl alcohol and hexanoic acid, along

with a suitable solvent such as toluene.

Add a catalytic amount of an acid catalyst (e.g., 0.1-0.5 mol%).

Assemble the flask with a Dean-Stark apparatus and a condenser.

Heat the reaction mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap.
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Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield crude furfuryl hexanoate.

The crude product can be further purified by vacuum distillation.

Experimental Protocol: Transesterification
Transesterification provides an alternative pathway, reacting furfuryl alcohol with an alkyl

hexanoate (e.g., methyl hexanoate or ethyl hexanoate) in the presence of a catalyst. This

method avoids the production of water.

Objective: To synthesize furfuryl hexanoate via transesterification.

Materials:

Furfuryl alcohol

Alkyl hexanoate (e.g., ethyl hexanoate)

Catalyst (e.g., potassium carbonate, sodium methoxide)

Reaction vessel

Heating and stirring apparatus

Distillation setup (for removal of the alcohol byproduct)

Methodology:
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Charge a reaction vessel with furfuryl alcohol and the alkyl hexanoate. An excess of furfuryl

alcohol can be used to drive the equilibrium towards the product.

Add the catalyst to the mixture.

Heat the reaction mixture with stirring.

The lower-boiling alcohol byproduct (e.g., ethanol) is continuously removed by distillation to

shift the equilibrium towards the formation of furfuryl hexanoate.

Monitor the reaction progress by analytical techniques such as GC-MS.

Once the reaction is complete, cool the mixture and filter to remove the catalyst.

The excess furfuryl alcohol can be removed by vacuum distillation to yield the desired ester.

Analytical Characterization
Gas chromatography coupled with mass spectrometry (GC-MS) is the primary technique for the

identification and quantification of furfuryl hexanoate.[9]

Experimental Protocol: GC-MS Analysis
Objective: To identify and quantify furfuryl hexanoate in a sample.

Instrumentation:

Gas chromatograph equipped with a mass selective detector (MSD)

Capillary column (e.g., DB-5ms or equivalent non-polar column)

Autosampler

GC Conditions (Typical):

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
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Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: Increase at 10 °C/min to 250 °C

Final hold: 5 minutes at 250 °C

Injection Volume: 1 µL (split or splitless mode depending on concentration)

MS Conditions (Typical):

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: m/z 40-350

Data Analysis:

Identification of furfuryl hexanoate is based on its retention time and comparison of its

mass spectrum with a reference library (e.g., NIST).

Quantification can be performed using an external or internal standard method.

Biological Activity and Signaling Pathways
Direct studies on the specific biological activities or signaling pathway modulation by furfuryl
hexanoate are limited. The primary biological relevance of this ester is understood through its

metabolic fate.

Metabolic Pathway
Furfuryl esters are expected to be hydrolyzed in vivo by carboxylesterases to furfuryl alcohol

and the corresponding carboxylic acid, in this case, hexanoic acid.[3] Furfuryl alcohol is then

oxidized to furfural, which is further oxidized to 2-furoic acid.[3] 2-furoic acid can then be

conjugated with glycine and excreted in the urine.[3]
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Caption: Metabolic pathway of furfuryl hexanoate.

Biological Implications of Metabolites
Furfuryl Alcohol: Studies on furfuryl alcohol have shown mixed results in genotoxicity assays.

[2] It has been reported to induce gene mutations in bacteria upon activation by

sulfotransferases (SULTs).[2] Some studies have indicated potential carcinogenic activity in

rodents with inhalation exposure.[2]

Hexanoic Acid: As a short-chain fatty acid, hexanoic acid is a natural product of fatty acid

metabolism.

Furfural: Furfural has been the subject of toxicology and carcinogenesis studies.[10]

Given that furfuryl hexanoate is a precursor to furfuryl alcohol, its toxicological profile is likely

influenced by this metabolite. For drug development professionals, this metabolic conversion is

a critical consideration in any potential therapeutic application.

Applications
The primary application of furfuryl hexanoate is as a flavoring and fragrance agent in food,

beverages, and consumer products due to its pleasant fruity aroma.[1] It is used to impart or

enhance fruity and green notes in a variety of products.

Safety and Handling
Based on available safety data, furfuryl hexanoate is not classified as a highly hazardous

substance. However, as with any chemical, appropriate safety precautions should be taken.

Potential Health Effects: May be harmful if inhaled, swallowed, or absorbed through the skin.

May cause irritation to the skin, eyes, and respiratory tract.[11]

Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves and safety glasses.[11]

Storage: Store in a cool, dry place away from light and incompatible materials.
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The toxicological properties of furfuryl hexanoate have not been exhaustively investigated,

and much of the safety assessment is based on its similarity to other furfuryl esters and its

metabolic products.[11]

Conclusion
Furfuryl hexanoate is a well-characterized ester with established applications in the flavor and

fragrance industry. For researchers and drug development professionals, its significance lies

not in its direct biological activity, which is largely uninvestigated, but in its role as a pro-drug or

precursor to furfuryl alcohol and its subsequent metabolites. Future research could focus on

the specific enzymatic hydrolysis rates of furfuryl hexanoate in various biological matrices and

further investigate any direct biological effects of the parent ester. A thorough understanding of

its metabolic pathway is crucial for assessing its safety and potential for any future applications

beyond its current use as a sensory ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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